Cas no 1325210-62-5 (Rivaroxaban Impurity 74)

Rivaroxaban Impurity 74 structure
Product Name:Rivaroxaban Impurity 74
CAS No:1325210-62-5
Molecular Formula:C18H20ClN3O4S
Molecular Weight:409.887102127075
CID:4583992
PubChem ID:68578306
Rivaroxaban Impurity 74 Properties
Names and Identifiers
-
- 2-ThiophenecarboxaMide, 5-chloro-N-[(2S)-2-hydroxy-3-[[4-(3-oxo-4-Morpholinyl)phenyl]aMino]propyl]-
- Rivaroxaban Impurity 31(Decarbonyl Rivaroxaban)
- 5-Chloro-N-[(2S)-2-hydroxy-3-[[4-(3-oxo-4-morpholinyl)phenyl]amino]propyl]-2-thiophenecarboxamide
- 1325210-62-5
- VW2QXF5MH3
- SCHEMBL3276611
-
- InChIKey: OKMRQXXUAFSBCM-AWEZNQCLSA-N
- Inchi: 1S/C18H20ClN3O4S/c19-16-6-5-15(27-16)18(25)21-10-14(23)9-20-12-1-3-13(4-2-12)22-7-8-26-11-17(22)24/h1-6,14,20,23H,7-11H2,(H,21,25)/t14-/m0/s1
- SMILES: C1(C(NC[C@@H](O)CNC2=CC=C(N3CCOCC3=O)C=C2)=O)SC(Cl)=CC=1
Computed Properties
- Exact Mass: 409.0863050g/mol
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 7
- Monoisotopic Mass: 409.0863050g/mol
- Heavy Atom Count: 27
- Complexity: 519
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Boiling Point: NA
- Melting Point: NA
Rivaroxaban Impurity 74 Related Literature
-
Jianxiao Wang,Qiaoshi An,Miao Zhang,Xiaoling Ma,Zhenghao Hu,Jian Zhang,Fujun Zhang J. Mater. Chem. A, 2018,6, 11751-11758
-
Moyna Das,Fayaz Baig,Madhushree Sarkar RSC Adv., 2016,6, 57780-57792
-
Mengyao Ouyang,Yue Wang,Jian Zhang,Yujun Zhao,Shengping Wang,Xinbin Ma RSC Adv., 2016,6, 12788-12791
-
Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
-
Dehong Yu,Maxim Avdeev,Ross Piltz,Neeraj Sharma,Ning Ye,Hong Liu,Jiyang Wang CrystEngComm, 2012,14, 6079-6084
-
Mohammad Nikpassand,Leila Zare Fekri,Rajender S. Varma,Lida Hassanzadi,Farhad Sedighi Pashaki RSC Adv., 2022,12, 834-844
-
9. Front cover
1325210-62-5 (Rivaroxaban Impurity 74) Related Products
- 2555-30-8(7-Hydroxy-4-phenyl-2H-chromen-2-one)
- 80-18-2(Methyl benzenesulfonate)
- 3520-14-7(D-Tetrahydropalmatine)
- 480-18-2(Taxifolin)
- 2873-18-9(2-Bromo-5-chlorothiophene)
- 2973-17-3(N-Allylmaleimide)
- 2883-45-6(1,6-Heptadien-4-ol)
- 383-65-3(N-Allyl-2,2,2-trifluoroacetamide)
- 79-81-2(Vitamin A Palmitate)
- 120-93-4(imidazolidin-2-one)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent
http://www.atkchemical.com/

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

Shanghai Wibson Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
